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Compound of Interest

Compound Name: Menin-MLL inhibitor 31

Cat. No.: B12380283 Get Quote

The proper disposal of specialized research chemicals like Menin-MLL inhibitor 31 is a critical

component of laboratory safety and environmental responsibility. This guide provides a step-by-

step operational plan for researchers, scientists, and drug development professionals to ensure

the safe handling and disposal of this potent inhibitor, in alignment with general best practices

for hazardous chemical waste management.

The fundamental principle governing laboratory waste is that no experiment should begin

without a clear plan for the disposal of all resulting materials, both hazardous and non-

hazardous.[1] All procedures must comply with federal, state, and local regulations, and

researchers should always consult their institution's Environmental Health and Safety (EHS)

office for specific guidance.

Immediate Safety and Handling Protocols
Before disposal, it is essential to handle Menin-MLL inhibitor 31 with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. If a Safety Data

Sheet (SDS) is available for the specific inhibitor, it should be reviewed for detailed handling

instructions. For similar compounds, recommendations include avoiding the formation of dust

and aerosols and ensuring adequate ventilation.[2] In case of accidental release, the area

should be evacuated, and spills should be absorbed with an inert material like diatomite,

decontaminated with alcohol, and collected for disposal.[2]

Step-by-Step Disposal Procedure
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The disposal of Menin-MLL inhibitor 31 should be treated as hazardous chemical waste. The

following steps outline a standard procedure for its collection and disposal.

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: Menin-MLL inhibitor 31, like most research compounds,

should be presumed to be hazardous waste.

Segregate Incompatibles: Do not mix this inhibitor with other waste streams. Based on the

properties of similar chemical compounds, Menin-MLL inhibitors should be kept separate

from strong acids, alkalis, and strong oxidizing or reducing agents to prevent hazardous

reactions.[2][3] Chemical wastes should be segregated by their general type (e.g.,

flammables, poisons, acids, bases).[3]

Step 2: Use of Appropriate Waste Containers

Container Compatibility: Collect waste in a container that is chemically compatible with the

inhibitor. Plastic containers are often preferred.[4] The container must be in good condition,

with no cracks or deterioration, and equipped with a secure, leak-proof screw cap.[3][5]

Headroom: Do not fill the container completely. Leave at least one inch of headroom to allow

for expansion.[3]

Step 3: Proper Labeling

Clear Identification: The waste container must be clearly labeled as "Hazardous Waste."

Content Description: The label must include the full chemical name ("Menin-MLL inhibitor
31") and a list of all components and their approximate percentages or volumes, even non-

hazardous ones.[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Location: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA), which must be at or near the point of waste generation.[3][4][5]
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Secondary Containment: Place the waste container in a secondary containment tray to catch

any potential leaks.[1]

Secure Storage: Keep the waste container securely capped at all times, except when adding

waste.[3] Store hazardous chemicals below eye level and off the floor.[6]

Step 5: Arranging for Disposal

Adhere to Accumulation Limits: Be aware of the maximum volume and time limits for waste

accumulation in an SAA. Once these limits are reached, the waste must be removed.

Contact EHS: Follow your institution's specific procedures to request a waste pickup from the

Environmental Health and Safety (EHS) department.[4] Do not dispose of this chemical

down the drain or in the regular trash.[5]

Hazardous Waste Accumulation Limits
The following table summarizes typical quantitative limits for hazardous waste storage in a

laboratory's Satellite Accumulation Area (SAA), as stipulated by federal regulations and

institutional policies.
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Parameter Limit Regulation/Guideline

Maximum Volume (Hazardous

Waste)
55 gallons

Federal regulations allow for

the accumulation of up to 55

gallons at or near the point of

generation.[1]

Maximum Volume (Acutely

Hazardous)
1 quart (liquid) or 1 kg (solid)

For "P-listed" acutely

hazardous wastes, the

accumulation limit is

significantly lower.[4]

Maximum Storage Time Up to 12 months

As long as the volume limits

are not exceeded, waste can

be stored for up to one year in

the SAA.[4]

Removal Time After Full Within 3 calendar days

Once a container is full, it must

be removed from the SAA

within three days.[3][4]

Disposal Workflow
The logical flow for proper chemical waste disposal, from generation to final pickup, is a critical

process for maintaining laboratory safety and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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